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Compound of Interest

Compound Name: Domoxin hydrogen tartrate

Cat. No.: B15341213

Introduction

Doxofylline is a novel bronchodilator that, unlike theophylline, has a lower affinity for adenosine
Al and A2 receptors, which may contribute to a better safety profile.[1] Accurate and rapid
guantification of doxofylline in biological samples is crucial for pharmacokinetic studies and
therapeutic drug monitoring. This document describes a validated UPLC-MS/MS method for
the determination of doxofylline in human plasma. The method is rapid, specific, and sensitive,
with a total run time of 2.6 minutes.[2]

Principle

The method utilizes Ultra-Performance Liquid Chromatography (UPLC) for the separation of
doxofylline from plasma components, followed by tandem mass spectrometry (MS/MS) for
sensitive and selective detection. A stable isotope-labeled internal standard, doxofylline-d4, is
used to ensure accuracy and precision.[2] The mass spectrometer is operated in the Multiple
Reaction Monitoring (MRM) mode to monitor specific precursor-to-product ion transitions for
both doxofylline and its internal standard.

Experimental Protocol

1. Materials and Reagents

o Doxofylline reference standard
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Doxofylline-d4 (internal standard)
Acetonitrile (HPLC grade)
Methanol (HPLC grade)
Formic acid (LC-MS grade)
Ultrapure water
Human plasma (drug-free)

. Standard and Sample Preparation

Standard Stock Solution: Prepare a stock solution of doxofylline by dissolving the reference
standard in methanol to a final concentration of 1 mg/mL.[3]

Working Standard Solutions: Prepare working standard solutions by serially diluting the stock
solution with a mixture of water and acetonitrile (50:50, v/v) to obtain concentrations ranging
from 20 ng/mL to 16,000 ng/mL.[2]

Internal Standard Working Solution: Prepare a working solution of doxofylline-d4 in methanol
at a suitable concentration.

Sample Preparation:

o Pipette 100 pL of human plasma into a microcentrifuge tube.

o Add a specified amount of the internal standard working solution.
o Add 300 pL of acetonitrile to precipitate plasma proteins.[4]

o Vortex the mixture for 1 minute.

o Centrifuge at 14,000 rpm for 10 minutes.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream
of nitrogen.
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o Reconstitute the residue in 100 pL of the mobile phase.

o Inject an aliquot of the reconstituted sample into the UPLC-MS/MS system.

3. Chromatographic Conditions

The chromatographic separation is performed on a C18 column.[2][4]

Parameter

Value

Column

Kinetex-C18 (50 x 2.1 mm, 5 um)[2]

Mobile Phase A

0.3% Formic acid in water[2]

Mobile Phase B

90% Acetonitrile with 0.3% Formic acid[2]

Flow Rate 0.30 mL/min[5]
Injection Volume 5pL
Column Temperature 30°C[4]

Run Time

2.6 minutes[2]

Gradient Elution Program

Time (min) % Mobile Phase B
0.0 10
1.0 90
2.0 90
2.1 10
2.6 10

4. Mass Spectrometric Conditions

The mass spectrometer is operated in positive electrospray ionization (ESI) mode.
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Parameter Value

lonization Mode Electrospray lonization (ESI), Positive
Scan Type Multiple Reaction Monitoring (MRM)
Source Temperature 500°C

lonSpray Voltage 5500 V

Curtain Gas 35 psi

Collision Gas 8 psi

MRM Transitions

Analyte Precursor lon (m/z) Product lon (m/z)
Doxofylline 267.0 181.0[2]
Doxofylline-d4 (IS) 271.2 181.1[2]

Data Presentation

Method Validation Summary

The described method has been validated for linearity, precision, and accuracy.[2]
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Parameter

Result

Linear Range

20.0 to 16,000 ng/mL][2]

Correlation Coefficient (r?)

>0.99

Intra-batch Precision (%6RSD)

1.3% t0 9.0%[2]

Inter-batch Precision (%RSD)

2.2% to 7.0%[2]

Intra-batch Accuracy

-8.0% to 2.5%[2]

Inter-batch Accuracy

-5.8% t0 0.8%[2]

Lower Limit of Quantification (LLOQ) 2 ng/mL[5]
Experimental Workflow
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Caption: Workflow for the HPLC-MS/MS detection of Doxofylline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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